Cas no 2034264-63-4 (4-methyl-5-{4H,5H,6H,7H-pyrazolo1,5-apyrazine-5-carbonyl}-1,2,3-thiadiazole)

• Product Name: 4-methyl-5-{4H,5H,6H,7H-pyrazolo1,5-apyrazine-5-carbonyl}-1,2,3-thiadiazole
• CAS No: 2034264-63-4
• MF: C₁₀H₁₁N₅OS
• MW: 249.292239427567
• CID: 6421527
• PubChem ID: 121170563
• Update Time: 2025-10-28

4-methyl-5-{4H,5H,6H,7H-pyrazolo1,5-apyrazine-5-carbonyl}-1,2,3-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 4-methyl-5-{4H,5H,6H,7H-pyrazolo1,5-apyrazine-5-carbonyl}-1,2,3-thiadiazole
• 2034264-63-4
• CHEMBL5007172
• F6512-0207
• 6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-5-yl-(4-methylthiadiazol-5-yl)methanone
• 4-methyl-5-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carbonyl}-1,2,3-thiadiazole
• AKOS032465842
• (6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)(4-methyl-1,2,3-thiadiazol-5-yl)methanone

• Inchi： 1S/C10H11N5OS/c1-7-9(17-13-12-7)10(16)14-4-5-15-8(6-14)2-3-11-15/h2-3H,4-6H2,1H3
• InChI Key： MEUWYEJWYHYKIX-UHFFFAOYSA-N
• SMILES： S1C(=C(C)N=N1)C(N1CC2=CC=NN2CC1)=O

Computed Properties

• Exact Mass: 249.06843116g/mol
• Monoisotopic Mass: 249.06843116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 92.2Ų

Additional information on 4-methyl-5-{4H,5H,6H,7H-pyrazolo1,5-apyrazine-5-carbonyl}-1,2,3-thiadiazole

4-Methyl-5-{4H,5H,6H,7H-Pyrazolo[1,5-a]Pyrazine-5-Carbonyl}-1,2,3-Thiadiazole: A Comprehensive Overview

The compound 4-Methyl-5-{4H,5H,6H,7H-Pyrazolo[1,5-a]Pyrazine-5-Carbonyl}-1,2,3-Thiadiazole, with the CAS number 2034264-63-4, is a fascinating molecule that has garnered significant attention in the field of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in various industries. In this article, we will delve into its chemical structure, synthesis methods, properties, and recent advancements in its application.

The molecular structure of 4-Methyl-5-{4H,5H,6H,7H-Pyrazolo[1,5-a]Pyrazine-5-Carbonyl}-1,2,3-Thiadiazole consists of a thiadiazole ring fused with a pyrazolo-pyrazine moiety. The thiadiazole ring is a five-membered heterocycle containing sulfur and nitrogen atoms. The presence of the methyl group at the 4-position and the pyrazolo-pyrazine carbonyl group at the 5-position introduces significant electronic and steric effects. These features make the compound highly versatile for various chemical reactions and applications.

Recent studies have focused on the synthesis of this compound using novel methodologies. Traditional methods often involve multi-step reactions with various coupling agents and catalysts. However, advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly syntheses. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the pyrazolo-pyrazine moiety with high precision.

The properties of 4-Methyl-5-{4H,5H,6H,7H-Pyrazolo[1,5-a]Pyrazine-5-Carbonyl}-1,2,Thiadiazole are highly dependent on its molecular structure. The thiadiazole ring is known for its stability under harsh conditions due to the sulfur atom's ability to stabilize adjacent nitrogen atoms through resonance effects. The pyrazolo-pyrazine moiety contributes to the compound's aromaticity and electronic conductivity. These properties make it an attractive candidate for applications in electronics and optoelectronics.

In terms of applications, 4-Methyl-5-{4H,PYRAZOLO[1,PYRAZINE]-THIADIAZOLE} has shown promise in several fields. One of the most notable applications is in organic electronics. Its high electron mobility and stability make it suitable for use in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Recent research has demonstrated that incorporating this compound into OLED structures can significantly improve device efficiency and longevity.

Beyond electronics, 4-Methyl-THIADIAZOLE COMPOUND has also found applications in drug discovery. Its unique structural features allow it to interact with various biological targets such as enzymes and receptors. Researchers are exploring its potential as a lead compound for developing new therapeutic agents against diseases like cancer and neurodegenerative disorders.

In conclusion, 4-Methyl-THIADIAZOLE COMPOUND, with CAS number 2034264-63-4,is a versatile molecule with immense potential across multiple disciplines. Its unique structure enables diverse applications ranging from organic electronics to drug discovery. As research continues to uncover new insights into its properties and functionalities,the future of this compound looks promising indeed.